3-{[(4-Fluorophenyl)methyl]carbamoyl}pyrazine-2-carboxylic acid

• IUPAC Name: 3-[(4-fluorophenyl)methylcarbamoyl]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C13H10FN3O3/c14-9-3-1-8(2-4-9)7-17-12(18)10-11(13(19)20)16-6-5-15-10/h1-6H,7H2,(H,17,18)(H,19,20)
• InChI Key: GDLWGDAQBFDEPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=NC=CN=C2C(=O)O)F
• Molecular Formula: C13H10FN3O3
• Molecular Weight: 275.23 g/mol
• CAS No.: 730242-83-8

Description

“3-{[(4-Fluorophenyl)methyl]carbamoyl}pyrazine-2-carboxylic acid” is a chemical compound with the CAS Number: 730242-83-8. It has a molecular weight of 275.24. The IUPAC name for this compound is 3-{[(4-fluorobenzyl)amino]carbonyl}-2-pyrazinecarboxylic acid. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H10FN3O3/c14-9-3-1-8(2-4-9)7-17-12(18)10-11(13(19)20)16-6-5-15-10/h1-6H,7H2,(H,17,18)(H,19,20). This code provides a unique representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. The compound has a molecular weight of 275.24.

Scientific Research Applications

Catalytic Applications in Organic Synthesis

One study describes the synthesis and characterization of novel biological-based nano organo solid acids with urea moiety. These catalysts were applied in the synthesis of complex organic compounds such as 4,4′-(arylmethylene)bis(1H-pyrazol-5-ol), coumarin-3-carboxylic acid, and cinnamic acid derivatives under mild and solvent-free conditions. This research demonstrates the potential industrial applications of such nano organo solid acids in organic synthesis (Zolfigol et al., 2015).

Building Blocks in Medicinal Chemistry

Fluorinated pyrazoles, particularly those with additional functional groups that allow for further functionalization, are of considerable interest as building blocks in medicinal chemistry. A developed synthetic strategy for new 3-amino-4-fluoropyrazoles involves a monofluorination step followed by condensation with different hydrazines. This work highlights the utility of these compounds in the development of new therapeutic agents (Surmont et al., 2011).

Photovoltaic Applications

The synthesis of poly(3-hexylthiophene-alt-2,3-bis(4-fluorophenyl)thieno[3,4-b]pyrazine) for polymer photovoltaic applications showcases the use of pyrazine derivatives in the field of renewable energy. This study presents the synthesis, optical and electrochemical properties, and preliminary results of polymer-based photovoltaic devices, indicating the potential of these materials in enhancing solar cell efficiency (Li et al., 2010).

Future Directions

While specific future directions for “3-{[(4-Fluorophenyl)methyl]carbamoyl}pyrazine-2-carboxylic acid” are not available in the retrieved data, research into similar compounds suggests potential areas of interest. For instance, the design and preparation of more lipophilic derivatives of pyrazinoic acid, as well as the development of prodrugs with increased lipophilicity, are areas of ongoing research. Additionally, the study of compounds with structural similarity to known inhibitors of DprE1 could provide valuable insights.